molecular formula C20H15ClN2O6 B302738 1-(1,3-benzodioxol-5-yl)-5-(3-chloro-4-ethoxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione

1-(1,3-benzodioxol-5-yl)-5-(3-chloro-4-ethoxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione

Cat. No. B302738
M. Wt: 414.8 g/mol
InChI Key: LFARTDMPRJJSBH-NTUHNPAUSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(1,3-benzodioxol-5-yl)-5-(3-chloro-4-ethoxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as ethyl 2-(3-chloro-4-ethoxybenzylidene)-1,3-benzodioxole-5-carboxylate and has a molecular formula of C22H19ClN2O6.

Mechanism of Action

The mechanism of action of 1-(1,3-benzodioxol-5-yl)-5-(3-chloro-4-ethoxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione is not fully understood. However, studies have shown that this compound exerts its pharmacological effects by inhibiting various enzymes and signaling pathways involved in disease progression.
Biochemical and Physiological Effects:
Studies have shown that 1-(1,3-benzodioxol-5-yl)-5-(3-chloro-4-ethoxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione exhibits various biochemical and physiological effects. This compound has been shown to possess anti-inflammatory, antioxidant, and anticancer properties.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 1-(1,3-benzodioxol-5-yl)-5-(3-chloro-4-ethoxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione in lab experiments is its potential as a therapeutic agent for the treatment of various diseases. However, one of the limitations of using this compound is its complex synthesis process, which can make it difficult to produce in large quantities.

Future Directions

There are several future directions for research on 1-(1,3-benzodioxol-5-yl)-5-(3-chloro-4-ethoxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione. One of the major areas of research is to further elucidate the mechanism of action of this compound and its potential as a therapeutic agent for the treatment of various diseases. Additionally, studies can be conducted to optimize the synthesis process of this compound to make it more efficient and cost-effective. Finally, further research can be conducted to explore the potential applications of this compound in other fields such as agriculture and environmental science.
Conclusion:
In conclusion, 1-(1,3-benzodioxol-5-yl)-5-(3-chloro-4-ethoxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione is a chemical compound that has shown promising results as a potential therapeutic agent for the treatment of various diseases. Although the synthesis process of this compound is complex, further research can be conducted to optimize its production and explore its potential applications in various fields of scientific research.

Synthesis Methods

The synthesis of 1-(1,3-benzodioxol-5-yl)-5-(3-chloro-4-ethoxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione can be achieved through a multi-step process. The first step involves the condensation of 3-chloro-4-ethoxybenzaldehyde with 1,3-benzodioxole-5-carboxylic acid in the presence of a catalyst to form ethyl 2-(3-chloro-4-ethoxybenzylidene)-1,3-benzodioxole-5-carboxylate. This intermediate product is then reacted with urea and acetic anhydride to obtain 1-(1,3-benzodioxol-5-yl)-5-(3-chloro-4-ethoxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione.

Scientific Research Applications

1-(1,3-benzodioxol-5-yl)-5-(3-chloro-4-ethoxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione has been extensively studied for its potential applications in various fields of scientific research. One of the major areas of research is in the field of medicinal chemistry, where this compound has shown promising results as a potential therapeutic agent for the treatment of various diseases such as cancer, Alzheimer's disease, and inflammation.

properties

Product Name

1-(1,3-benzodioxol-5-yl)-5-(3-chloro-4-ethoxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione

Molecular Formula

C20H15ClN2O6

Molecular Weight

414.8 g/mol

IUPAC Name

(5E)-1-(1,3-benzodioxol-5-yl)-5-[(3-chloro-4-ethoxyphenyl)methylidene]-1,3-diazinane-2,4,6-trione

InChI

InChI=1S/C20H15ClN2O6/c1-2-27-15-5-3-11(8-14(15)21)7-13-18(24)22-20(26)23(19(13)25)12-4-6-16-17(9-12)29-10-28-16/h3-9H,2,10H2,1H3,(H,22,24,26)/b13-7+

InChI Key

LFARTDMPRJJSBH-NTUHNPAUSA-N

Isomeric SMILES

CCOC1=C(C=C(C=C1)/C=C/2\C(=O)NC(=O)N(C2=O)C3=CC4=C(C=C3)OCO4)Cl

SMILES

CCOC1=C(C=C(C=C1)C=C2C(=O)NC(=O)N(C2=O)C3=CC4=C(C=C3)OCO4)Cl

Canonical SMILES

CCOC1=C(C=C(C=C1)C=C2C(=O)NC(=O)N(C2=O)C3=CC4=C(C=C3)OCO4)Cl

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.